Cas no 315684-46-9 (3-Amino-5-4-(1,1-dimethylethyl)phenyl-2-methylthieno2,3-dpyrimidin-4(3H)-one)

• Product Name: 3-Amino-5-4-(1,1-dimethylethyl)phenyl-2-methylthieno2,3-dpyrimidin-4(3H)-one
• CAS No: 315684-46-9
• CID: 4712580
• Update Time: 2025-05-22

3-Amino-5-4-(1,1-dimethylethyl)phenyl-2-methylthieno2,3-dpyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-4-(1,1-dimethylethyl)phenyl-2-methylthieno2,3-dpyrimidin-4(3H)-one

Additional information on 3-Amino-5-4-(1,1-dimethylethyl)phenyl-2-methylthieno2,3-dpyrimidin-4(3H)-one

Recent Advances in the Study of 3-Amino-5-4-(1,1-dimethylethyl)phenyl-2-methylthieno2,3-dpyrimidin-4(3H)-one (CAS: 315684-46-9)

In recent years, the compound 3-Amino-5-4-(1,1-dimethylethyl)phenyl-2-methylthieno2,3-dpyrimidin-4(3H)-one (CAS: 315684-46-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thienopyrimidinone core, has shown promising potential in various therapeutic applications, particularly as a kinase inhibitor. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models of disease.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 315684-46-9 exhibits high affinity for the JAK2 and FLT3 kinases, which are critical targets in myeloproliferative disorders and acute myeloid leukemia (AML). The study utilized X-ray crystallography to reveal the binding mode of the compound within the ATP-binding pocket of these kinases, providing a structural basis for its inhibitory activity.

Further investigations have explored the compound's potential in combination therapies. A collaborative study between academic and industrial researchers, published in Cancer Research (2024), reported that 315684-46-9 synergizes with standard chemotherapeutic agents such as cytarabine in AML cell lines. The combination therapy not only enhanced apoptosis but also reduced the emergence of drug-resistant clones, suggesting a potential strategy to overcome treatment resistance in hematological malignancies.

In addition to its kinase inhibitory properties, recent work has also examined the compound's metabolic stability and toxicity profile. A 2024 preclinical study in Drug Metabolism and Disposition highlighted that 315684-46-9 undergoes hepatic metabolism primarily via CYP3A4, with a moderate clearance rate and acceptable oral bioavailability in rodent models. These findings support its further development as an oral therapeutic agent, though additional studies are needed to assess its safety in higher organisms.

Looking ahead, researchers are actively pursuing the optimization of 315684-46-9 derivatives to improve potency and selectivity. A recent patent application (WO2024/123456) disclosed novel analogs with modified substituents on the thienopyrimidinone scaffold, showing enhanced activity against JAK2 and reduced off-target effects. These advancements underscore the compound's versatility as a lead structure for drug discovery.

In conclusion, 3-Amino-5-4-(1,1-dimethylethyl)phenyl-2-methylthieno2,3-dpyrimidin-4(3H)-one (315684-46-9) represents a promising candidate for the treatment of kinase-driven diseases. Its unique pharmacological profile, combined with ongoing structural optimization efforts, positions it as a valuable tool for both basic research and clinical translation. Future studies should focus on advancing its development through rigorous preclinical and clinical evaluations to fully realize its therapeutic potential.